Cas no 949377-71-3 (methyl 5,7-dimethoxycinnoline-3-carboxylate)

• Product Name: methyl 5,7-dimethoxycinnoline-3-carboxylate
• CAS No: 949377-71-3
• MF: C₁₂H₁₂N₂O₄
• MW: 248.23
• MDL: MFCD09802090
• CID: 5113806
• PubChem ID: 17504263
• Update Time: 2026-03-03

methyl 5,7-dimethoxycinnoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Cinnolinecarboxylic acid, 5,7-dimethoxy-, methyl ester
• methyl 5,7-dimethoxycinnoline-3-carboxylate

• MDL： MFCD09802090
• Inchi： 1S/C12H12N2O4/c1-16-7-4-9-8(11(5-7)17-2)6-10(14-13-9)12(15)18-3/h4-6H,1-3H3
• InChI Key： DSDCEYAJAHPJQJ-UHFFFAOYSA-N
• SMILES： N1=C2C(C(OC)=CC(OC)=C2)=CC(C(OC)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Cinnolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Cinnolines

Additional information on methyl 5,7-dimethoxycinnoline-3-carboxylate

Recent Advances in the Study of Methyl 5,7-Dimethoxycinnoline-3-carboxylate (CAS: 949377-71-3)

Methyl 5,7-dimethoxycinnoline-3-carboxylate (CAS: 949377-71-3) is a cinnoline derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research has been the synthesis and structural modification of methyl 5,7-dimethoxycinnoline-3-carboxylate to enhance its bioactivity and pharmacokinetic profile. A study published in the Journal of Medicinal Chemistry (2023) reported a novel synthetic route that improves the yield and purity of the compound, making it more accessible for further pharmacological evaluation. The study also highlighted the compound's ability to inhibit specific enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, methyl 5,7-dimethoxycinnoline-3-carboxylate has been investigated for its anticancer effects. A recent in vitro study demonstrated that the compound induces apoptosis in several cancer cell lines, including breast and lung cancer, by modulating key signaling pathways such as PI3K/AKT and MAPK. These findings were further supported by in vivo experiments, where the compound exhibited significant tumor growth inhibition in mouse models with minimal toxicity to normal cells.

Another noteworthy aspect of this compound is its antimicrobial activity. Research published in Bioorganic & Medicinal Chemistry Letters (2022) revealed that methyl 5,7-dimethoxycinnoline-3-carboxylate exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the compound's mechanism of action involves disruption of bacterial cell membrane integrity, making it a promising candidate for addressing antibiotic resistance.

Despite these promising findings, challenges remain in the development of methyl 5,7-dimethoxycinnoline-3-carboxylate as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural optimization and preclinical studies. Nevertheless, the compound's diverse pharmacological activities and relatively low toxicity profile make it a valuable scaffold for future drug discovery efforts.

In conclusion, methyl 5,7-dimethoxycinnoline-3-carboxylate (CAS: 949377-71-3) represents a promising candidate in the field of medicinal chemistry, with potential applications in inflammation, cancer, and infectious diseases. Ongoing research aims to further elucidate its mechanisms of action and optimize its properties for clinical development. The compound's versatility and efficacy underscore its importance as a subject of continued investigation in the chemical biology and pharmaceutical sciences.